Cas no 64712-05-6 (Pentanenitrile,3-methyl-4-oxo-)

• Product Name: Pentanenitrile,3-methyl-4-oxo-
• CAS No: 64712-05-6
• MF: C₆H₉NO
• MW: 111.141761541367
• CID: 501148
• PubChem ID: 20682445
• Update Time: 2025-04-19

Pentanenitrile,3-methyl-4-oxo- Chemical and Physical Properties

Names and Identifiers

• Pentanenitrile,3-methyl-4-oxo-
• Pentanenitrile, 3-methyl-4-oxo- (9CI)
• 64712-05-6
• SCHEMBL14069971
• Pentanenitrile,3-methyl-4-oxo-(9ci)

• Inchi： 1S/C6H9NO/c1-5(3-4-7)6(2)8/h5H,3H2,1-2H3
• InChI Key： LQHLNWGSGCLQIH-UHFFFAOYSA-N
• SMILES： O=C(C)C(C)CC#N

Computed Properties

• Exact Mass: 111.06847
• Monoisotopic Mass: 111.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.9A^2
• XLogP3: 0.1

Experimental Properties

• PSA: 40.86